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Introduction
ASP-4058 is a novel, orally active, and selective agonist for the sphingosine 1-phosphate

(S1P) receptors 1 and 5 (S1P1 and S1P5).[1] It has shown efficacy in rodent models of

experimental autoimmune encephalomyelitis (EAE), a common model for multiple sclerosis, by

reducing the number of peripheral lymphocytes.[2][3] Compared to the nonselective S1P

receptor agonist fingolimod, ASP-4058 exhibits a more favorable safety profile, with a wider

safety margin for bradycardia and bronchoconstriction in rodents.[2] These characteristics

make ASP-4058 a promising therapeutic candidate for autoimmune diseases.

Mechanism of Action
ASP-4058 selectively activates S1P1 and S1P5.[1] The activation of S1P1 is a key regulator of

lymphocyte trafficking, and agonism of this receptor leads to the sequestration of lymphocytes

in secondary lymphoid organs, preventing their infiltration into the central nervous system

(CNS) and subsequent autoimmune-mediated damage.[3]
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Quantitative Data Summary
The following tables summarize the in vivo dosages and efficacy of ASP-4058 in rodent EAE

models as reported in scientific literature.

Table 1: Prophylactic Efficacy of ASP-4058 in Lewis Rat EAE Model[3]

Dosage (mg/kg, p.o., daily)
Mean Cumulative Clinical Score (Day 0-
21)

Vehicle 15.5 ± 0.619

0.03 15.5 ± 1.48

0.1 9.50 ± 2.17

0.3 1.17 ± 1.17

Table 2: Therapeutic Efficacy of ASP-4058 in a Mouse Relapsing-Remitting EAE Model

Dosage (mg/kg, p.o., daily)
Mean Cumulative Clinical Score (Day 18-
45)

Vehicle Not Reported

0.1 6.90 ± 2.85

0.3 5.60 ± 2.21

Note: The ED50 value for ASP-4058 in the mouse EAE model was determined to be 0.063

mg/kg.

Experimental Protocols
Prophylactic Treatment in a Rat Model of EAE
This protocol is based on the methodology described by Yamamoto et al. (2014).[3]

1. EAE Induction in Lewis Rats:
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Antigen Emulsion: Emulsify guinea pig myelin basic protein (MBP) in complete Freund's

adjuvant (CFA) containing Mycobacterium tuberculosis.

Immunization: On day 0, immunize female Lewis rats with a subcutaneous injection of the

MBP/CFA emulsion at the base of the tail.

2. ASP-4058 Administration:

Vehicle: Prepare a vehicle of 0.5% methylcellulose.

Dosing: Prepare suspensions of ASP-4058 in the vehicle at concentrations to achieve final

doses of 0.03, 0.1, and 0.3 mg/kg.

Administration: Administer ASP-4058 or vehicle orally (p.o.) once daily from day 0 to day 21

post-immunization.

3. Clinical Assessment:

Scoring: Monitor the clinical signs of EAE daily and score them on a scale of 0 to 5:

0: No clinical signs

1: Limp tail

2: Ataxia or waddling gait

3: Partial paralysis of hind limbs

4: Complete paralysis of hind limbs

5: Moribund state or death

Data Analysis: Calculate the cumulative clinical score for each treatment group.

Therapeutic Treatment in a Mouse Model of Relapsing-
Remitting EAE
1. EAE Induction in SJL/J Mice:
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Antigen: Use proteolipid protein (PLP) peptide.

Immunization: On day 0, immunize female SJL/J mice subcutaneously with the PLP peptide

emulsified in CFA.

2. ASP-4058 Administration:

Vehicle: 0.5% methylcellulose.

Dosing: Prepare suspensions of ASP-4058 in the vehicle for doses of 0.1 and 0.3 mg/kg.

Administration: Begin oral administration of ASP-4058 or vehicle once daily from day 12 to

day 45 post-immunization, after the initial disease peak.

3. Clinical Assessment:

Scoring: Monitor and score the clinical signs daily as described for the rat EAE model.

Data Analysis: Calculate the cumulative clinical score during the treatment period.
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Figure 1: Simplified signaling pathway of ASP-4058.
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Figure 2: Experimental workflow for in vivo studies of ASP-4058 in EAE models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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